Cas no 1043456-55-8 (2-Chloro-5-(1-piperazinyl)benzoic acid ethyl ester)

• Product Name: 2-Chloro-5-(1-piperazinyl)benzoic acid ethyl ester
• CAS No: 1043456-55-8
• MF: C₁₃H₁₇ClN₂O₂
• MW: 268.739282369614
• MDL: MFCD12198411
• CID: 2196539
• PubChem ID: 45791328
• Update Time: 2025-11-02

2-Chloro-5-(1-piperazinyl)benzoic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-(1-piperazinyl)benzoic acid ethyl ester
• ethyl 2-chloro-5-piperazin-1-ylbenzoate
• SCHEMBL3464205
• DTXSID60672540
• 2-Chloro-5-(1-piperazinyl)benzoicacidethylester
• 1043456-55-8
• Ethyl 2-chloro-5-(piperazin-1-yl)benzoate

• MDL： MFCD12198411
• Inchi： 1S/C13H17ClN2O2/c1-2-18-13(17)11-9-10(3-4-12(11)14)16-7-5-15-6-8-16/h3-4,9,15H,2,5-8H2,1H3
• InChI Key： OVJVIASOVPPMOJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(=O)OCC)N1CCNCC1

Computed Properties

• Exact Mass: 268.0978555Da
• Monoisotopic Mass: 268.0978555Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 41.6Ų

Additional information on 2-Chloro-5-(1-piperazinyl)benzoic acid ethyl ester

Comprehensive Guide to 2-Chloro-5-(1-piperazinyl)benzoic acid ethyl ester (CAS No. 1043456-55-8): Properties, Applications, and Market Insights

The compound 2-Chloro-5-(1-piperazinyl)benzoic acid ethyl ester (CAS No. 1043456-55-8) is a specialized chemical intermediate with significant relevance in pharmaceutical and organic synthesis. This article delves into its molecular structure, key properties, industrial applications, and emerging trends, addressing common queries from researchers and industry professionals.

With the growing demand for piperazine derivatives in drug development, 2-Chloro-5-(1-piperazinyl)benzoic acid ethyl ester has gained attention for its role as a building block in bioactive molecules. Recent studies highlight its potential in creating novel central nervous system (CNS) therapeutics, aligning with the pharmaceutical industry's focus on neurological disorders.

The molecular structure of CAS 1043456-55-8 combines a chloro-substituted benzene ring with a piperazine moiety and an ethyl ester group, offering unique reactivity patterns. This configuration enables selective modifications, making it valuable for structure-activity relationship (SAR) studies in medicinal chemistry. Researchers frequently search for information about its synthetic routes and purification methods, reflecting practical laboratory needs.

From a commercial perspective, the global market for piperazine-based intermediates is projected to grow at 6.2% CAGR (2023-2030), driven by increased R&D investment in GPCR-targeting drugs. As a niche product, 2-Chloro-5-(1-piperazinyl)benzoic acid ethyl ester benefits from this trend, with manufacturers optimizing production processes to meet purity requirements (>98%) for pharmaceutical applications.

Analytical characterization of 1043456-55-8 typically involves HPLC, NMR (¹H and ¹³C), and mass spectrometry. Recent advancements in continuous flow chemistry have improved the scalability of its synthesis, addressing common challenges in heterocyclic compound manufacturing. These developments respond to frequent industry searches about process optimization and green chemistry alternatives.

Storage and handling recommendations for 2-Chloro-5-(1-piperazinyl)benzoic acid ethyl ester emphasize protection from moisture and light, with typical shelf life of 24 months under inert atmosphere. Quality control parameters focus on residual solvent levels and isomeric purity, crucial for regulatory compliance in pharmaceutical applications.

Emerging research directions include exploring its utility in covalent inhibitor design and proteolysis targeting chimeras (PROTACs), reflecting broader trends in drug discovery. The compound's hydrogen bond acceptor/donor properties make it particularly interesting for molecular docking studies, a hot topic in computational chemistry circles.

For procurement specialists, understanding the supply chain dynamics of CAS 1043456-55-8 is essential. Current market intelligence suggests stable availability with lead times of 4-6 weeks for custom quantities, though demand fluctuations occur during peak drug discovery campaign periods. Price benchmarks typically range between $180-$220/g for research quantities, with discounts available for bulk pharmaceutical orders.

Environmental and regulatory aspects of 2-Chloro-5-(1-piperazinyl)benzoic acid ethyl ester production are increasingly important, particularly regarding waste stream management and EHS compliance. Modern synthesis approaches aim to minimize halogenated byproducts, responding to industry's green chemistry initiatives and stricter environmental regulations.

Future outlook suggests growing applications in fragment-based drug discovery and bioconjugation chemistry, with particular interest in its potential for creating targeted protein degraders. These developments position 1043456-55-8 as a compound to watch in next-generation therapeutic development pipelines.